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An In-depth Technical Guide to the Physical Properties of 2,2,3,3,4,4,4-Heptafluoro-1-butanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,3,3,4,4,4-Heptafluoro-1-butanol (CAS No: 375-01-9), also known as 1,1-
Dihydroperfluorobutanol, is a fluorinated alcohol with the linear formula CFsCF2CF2CH20H.[1]
Its unique properties, derived from its highly fluorinated structure, make it a compound of
significant interest in various advanced applications. These include its use as a specialty
solvent in chemical synthesis, particularly for fluorinated compounds, and as a component in
the production of high-performance fluorinated polymers used in the electronics and
automotive industries.[2] This guide provides a detailed overview of its core physical properties,
outlines general experimental methodologies for their determination, and presents logical
workflows for property characterization.

Core Physical Properties

The physical characteristics of 2,2,3,3,4,4,4-Heptafluoro-1-butanol have been determined
through various standardized analytical methods. The quantitative data are summarized in the
table below for ease of reference and comparison.
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Property Value Conditions Source(s)
Molecular Formula CaHsF70 [2][3]
Molecular Weight 200.05 g/mol [1][4]
o Standard Temperature
Appearance Colorless, clear liquid [51[6]
& Pressure
- _ 96 - 97 °C (369 - 370 _
Boiling Point K Atmospheric Pressure  [1][7][8]
Density 1.6 g/mL at 25 °C [1][4]
Refractive Index (n_D) 1.3 at 20 °C [1114]
Flash Point 25 °C (77 °F) Closed Cup [1]
Enthalpy of
o 43.6 kJ/mol at 286 K [8]
Vaporization (AvapH)
- Not miscible or difficult
Solubility o [71[9]
to mix in water.
See Antoine Equation
Vapor Pressure 273 -298 K [8]

Parameters Below

Antoine Equation Parameters: The relationship between vapor pressure (P, in bar) and
temperature (T, in Kelvin) is described by the Antoine equation, logio(P) =A - (B / (T + C)).

e A:0.81678
e B:220.148

o C:-196.864 These coefficients were calculated by NIST from experimental data over a
temperature range of 273 K to 297.9 K.[8]

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized
experimental protocols. While the specific literature (often cited as "lit." in catalogs) contains the
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detailed reports, this section outlines the general methodologies employed for such
characterizations.

3.1 Boiling Point Determination The boiling point is typically determined via distillation. The
sample is heated in a distillation apparatus at atmospheric pressure. The temperature at which
the liquid and vapor phases are in equilibrium, observed as a stable plateau on the
thermometer during distillation, is recorded as the boiling point.

3.2 Density Measurement Density is commonly measured using a pycnometer or a digital
density meter. The mass of a precisely known volume of the substance is measured at a
controlled temperature (e.g., 25 °C). The density is then calculated by dividing the mass of the
liquid by its volume.

3.3 Refractive Index Measurement A refractometer, such as an Abbé refractometer, is used to
measure the refractive index. A small sample of the liquid is placed on the prism, and the
instrument measures the extent to which light is bent (refracted) as it passes through the
substance at a specific temperature (e.g., 20 °C) and wavelength (typically the sodium D-line,
589 nm).

3.4 Flash Point Determination The flash point is determined using a closed-cup apparatus (e.g.,
Pensky-Martens or Tag Closed-Cup tester). The sample is heated at a controlled rate in a
closed container. An ignition source is periodically introduced into the vapor space above the
liquid. The flash point is the lowest temperature at which the vapors ignite to produce a brief
flash.[1]

3.5 Vapor Pressure and Enthalpy of Vaporization Vapor pressure data is often obtained using
static or dynamic methods. A static method involves measuring the pressure of the vapor in
equilibrium with the liquid at different temperatures in a closed system. The enthalpy of
vaporization can then be calculated from the vapor pressure data using the Clausius-Clapeyron
equation. The data from Meeks and Goldfarb (1967) cited by NIST would have been obtained
through such a method.[3][8]

Visualizations: Workflows and Relationships

To illustrate the processes and principles involved in characterizing 2,2,3,3,4,4,4-Heptafluoro-
1-butanol, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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